4-fluoro-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide

• CAS: 1021090-95-8
• Molecular Formula: C20H17F2N3O2
• Molecular Weight: 369.372
• SMILES: C1=CC(=CC=C1C2=NN(C(=O)C=C2)CCCNC(=O)C3=CC=C(C=C3)F)F
• InChI: InChI=1S/C20H17F2N3O2/c21-16-6-2-14(3-7-16)18-10-11-19(26)25(24-18)13-1-12-23-20(27)15-4-8-17(22)9-5-15/h2-11H,1,12-13H2,(H,23,27)
• InChIKey: WWYZHRADOSZXDY-UHFFFAOYSA-N
• Solubility: not available

Variability in the functional activity of GPR119 agonists frequently undermines the reproducibility of preclinical metabolic studies. This compound eliminates that risk as a highly characterized and potent reference tool. It provides a reliable baseline for assay validation and SAR programs. - Establishes robust assay windows (EC50 5 nM in cAMP HTRF) for 384/1536-well formats. - Enables translational calibration with a defined 7.2-fold human-over-mouse selectivity. - Serves as a definitive reference standard for next-generation GPR119 agonist optimization.

4-Fluoro-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide: Chemical Identity & Target Class

4-Fluoro-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide (CAS 1021090-95-8) is a synthetic pyridazinone derivative that has been characterized as an agonist of the G-protein-coupled receptor 119 (GPR119) [1]. The compound belongs to a series of benzamide-linked pyridazinones explored for their potential to stimulate glucose-dependent insulin secretion, a mechanism relevant to type 2 diabetes research. Its molecular formula is C20H17F2N3O2, and it is typically supplied as a research-grade solid with ≥95% purity.

1 GPR119 pathway agonism study fit — pyridazinone benzamide pharmacophore

2 Cell-based cAMP functional assay context — HTRF-compatible tool compound

3 Species-selectivity research workflow — supports human/mouse pharmacodynamic comparison

• [1] Scott JS, et al. Use of small-molecule crystal structures to address solubility in a novel series of G protein coupled receptor 119 agonists: optimization of a lead and in vivo evaluation. J Med Chem. 2012;55(11):5361-5379. DOI:10.1021/jm300310c View Source

Why Generic Substitution Fails

GPR119 agonism is highly sensitive to the nature of the benzamide substituent and the length of the alkyl linker. Even within the same pyridazinone-fluorophenyl scaffold, replacing the 4-fluoro substituent with a hydrogen, chlorine, or tetrazole group produces pronounced shifts in potency, efficacy, and species selectivity [1]. Procuring a generic ‘GPR119 agonist’ or a superficially similar pyridazinone without verifying these subtle structural determinants risks receiving a compound with substantially lower functional activity, incompatible pharmacokinetic properties, or altered target engagement profile, undermining the reproducibility of preclinical experiments.

Benzamide para-substituent sensitivity

Replacing the 4-fluoro group with hydrogen, chlorine, or tetrazole may shift functional potency and target engagement profile substantially.

Alkyl linker length determines activity

Even within the same pyridazinone-fluorophenyl scaffold, altering propyl linker length can produce pronounced potency shifts that may not transfer across analogs.

Species-selectivity profile may differ

A generic GPR119 agonist without verified human/mouse selectivity data may exhibit a different species-response ratio, complicating in vivo model interpretation.

• [1] Scott JS, et al. Use of small-molecule crystal structures to address solubility in a novel series of G protein coupled receptor 119 agonists: optimization of a lead and in vivo evaluation. J Med Chem. 2012;55(11):5361-5379. DOI:10.1021/jm300310c View Source

Differentiation from Structural Analogs

Human GPR119 Agonism Potency vs. Non-Fluorinated Analog

In head-to-head testing performed in the same publication, 4-fluoro-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide activated human GPR119 with an EC50 of 5 nM, whereas a structurally analogous pyridazinone from the same series—differing only in the benzamide para-substituent—gave an EC50 of 21 nM [1]. The 4.2‑fold improvement in potency is attributed to the electron‑withdrawing 4‑fluoro substituent, which optimizes the interaction with a lipophilic pocket of the receptor.

Human GPR119 Agonism

Head-to-head

EC50: 5 nM vs 21 nM

4.2-fold lower EC50 with 4-fluorobenzamide

Reported higher functional response vs non-fluorinated analog

cAMP HTRF assay; human GPR119 in HEK293S cells

Evidence Dimension	Agonist activity at human GPR119 receptor (cAMP HTRF assay)
Target Compound Data	EC50 = 5 nM
Comparator Or Baseline	Structurally analogous pyridazinone GPR119 agonist lacking 4-fluorobenzamide substitution (ChEMBL2086680): EC50 = 21 nM
Quantified Difference	4.2‑fold lower EC50 (i.e., 4.2× more potent)
Conditions	Human GPR119 overexpressed in HEK293S cells; cAMP production measured after 45 min by HTRF assay [1]

Why This Matters

A 4.2‑fold potency advantage directly translates to lower compound consumption in cell‑based assays and a wider dynamic range for concentration–response studies, making the compound the preferred choice for human GPR119 functional profiling.

• [1] BindingDB entries BDBM50420842 (target compound) and BDBM50420845 (comparator), derived from Scott JS et al., J Med Chem. 2012;55(11):5361-5379. DOI:10.1021/jm300310c View Source

Human vs. Mouse GPR119 Activation Selectivity

The compound displays a 7.2‑fold preference for human GPR119 (EC50 = 5 nM) over mouse GPR119 (EC50 = 36 nM), measured under identical assay conditions [1]. This species selectivity is a direct consequence of the 4‑fluorobenzamide motif and is not observed to the same magnitude in all pyridazinone analogs, which often show more balanced human/mouse potency profiles. The differential is critical for correctly powering in vivo efficacy studies in mouse models: the higher mouse EC50 means that plasma exposure levels must be appropriately adjusted to achieve comparable receptor occupancy.

Species Selectivity

Head-to-head

Human: 5 nM / Mouse: 36 nM

7.2-fold preference for human GPR119

Species-dependent pharmacodynamic response context

Identical assay format; model species exposure review required

Evidence Dimension	Agonist activity at human vs. mouse GPR119 receptor (cAMP HTRF assay)
Target Compound Data	Human EC50 = 5 nM; Mouse EC50 = 36 nM
Comparator Or Baseline	Human receptor vs. mouse receptor tested in the same assay format
Quantified Difference	7.2‑fold higher potency at human GPR119 relative to mouse GPR119
Conditions	Human and mouse GPR119 overexpressed in HEK293S cells; cAMP production measured after 45 min by HTRF assay [1]

Why This Matters

Knowing the exact human/mouse potency ratio allows procurement teams to select the appropriate compound for translational studies, ensuring that in vivo mouse experiments are dosed appropriately to reflect the human pharmacodynamic target engagement.

• [1] BindingDB entry BDBM50420842, derived from Scott JS et al., J Med Chem. 2012;55(11):5361-5379 and Bioorg Med Chem Lett. 2013;23(11):3175-3179. DOI:10.1016/j.bmcl.2013.04.006 View Source

GPR119 Target Engagement by Radioligand Binding

In a radioligand displacement assay using [3H]‑N‑(2‑fluoro‑4‑methylsulfonylphenyl)‑6‑[4‑(3‑isopropyl‑1,2,4‑oxadiazol‑5‑yl)‑1‑piperidyl]‑5‑nitropyrimidin‑4‑amine on human GPR119, the compound achieved an IC50 of 1 nM [1]. Although directly comparable binding data for the closest analog are not publicly available, this sub‑nanomolar affinity places the compound among the most potent GPR119 binders reported in the pyridazinone series, supporting its use in receptor occupancy studies at low concentrations.

Target Binding Affinity

Supporting evidence

IC50 = 1 nM

Radioligand displacement at human GPR119

Supports receptor occupancy-model context

Single measurement; comparator binding data not available

Evidence Dimension	Radioligand competition binding affinity (IC50) at human GPR119
Target Compound Data	IC50 = 1 nM
Comparator Or Baseline	No direct comparator radioligand binding data available for analogous pyridazinones
Quantified Difference	N/A (single measurement)
Conditions	Displacement of [3H]-labeled antagonist from human GPR119; assay details in Bioorg Med Chem Lett. 2013;23:3175–9 [1]

Why This Matters

The 1 nM IC50 confirms high-affinity target engagement, making the compound suitable for occupancy studies that require robust signal at low test concentrations, a critical factor for groups planning PET‑tracer or cellular target‑engagement experiments.

• [1] BindingDB entry BDBM50420842, derived from Bioorg Med Chem Lett. 2013;23(11):3175-3179. DOI:10.1016/j.bmcl.2013.04.006 View Source

Research Application Scenarios

Human GPR119 High-Throughput Functional Screening

With an EC50 of 5 nM in the cAMP HTRF assay [1], the compound serves as a potent positive control or reference agonist for human GPR119 screening cascades. Its superior potency over close analogs (4.2‑fold) reduces compound consumption while maintaining a wide signal window, enabling robust Z‑factor determination in 384‑ and 1536‑well formats.

Translational Studies with Defined Species Selectivity

The compound’s 7.2‑fold human over mouse selectivity [1] makes it particularly suited for translational studies where a clear understanding of species‑specific pharmacodynamics is required. Researchers planning to bridge in vitro human data with in vivo mouse models can use this compound to calibrate dose‑exposure‑response relationships, ensuring that preclinical efficacy studies are powered with the appropriate exposure multiples.

Target Engagement & Receptor Occupancy Studies

The confirmed IC50 of 1 nM in a radioligand binding assay [1] qualifies the compound for ex vivo receptor occupancy studies, including competition binding experiments in tissue homogenates and cellular thermal shift assays (CETSA). Its high affinity minimizes nonspecific binding, increasing assay sensitivity for target‑engagement validation.

Medicinal Chemistry SAR for Pyridazinone Benzamide

As a well‑characterized member of the pyridazinone benzamide series with a defined 4‑fluorobenzamide pharmacophore, the compound is a valuable tool for SAR expansion. Its quantitative potency data (EC50, IC50, species selectivity) establish a reference baseline against which new modifications can be evaluated, accelerating the optimization of next‑generation GPR119 agonists.

Application

Selection Property

Validation Focus

GPR119 functional screening studies

Pathway-response assay context

cAMP signaling window review

Species-selectivity model studies

Human/mouse response context

Species-dependent exposure review

Target-engagement studies

Binding-affinity assay context

Occupancy-model review

Pyridazinone SAR studies

Pharmacophore reference context

Structure-activity baseline review

• [1] Scott JS, et al. J Med Chem. 2012;55(11):5361-5379; BindingDB entries BDBM50420842 & BDBM50420845; Bioorg Med Chem Lett. 2013;23(11):3175-3179. View Source